Cas no 957790-94-2 ((11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide)

(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide structure

957790-94-2 structure

Product Name:(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide

CAS No:957790-94-2

MF:C₅₆H₄₉O₄PSi₂

MW:873.13063788414

MDL:MFCD31707589

CID:2952341

Update Time:2024-10-25

(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Chemical and Physical Properties

Names and Identifiers

- (11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-bis(triphenylsilyl)-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
- (11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3
- (11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
- MDL： MFCD31707589
- Inchi： 1S/C56H49O4PSi2/c57-61(58)59-55-51(62(43-25-7-1-8-26-43,44-27-9-2-10-28-44)45-29-11-3-12-30-45)39-41-23-19-21-37-49(41)53(55)54-50-38-22-20-24-42(50)40-52(56(54)60-61)63(46-31-13-4-14-32-46,47-33-15-5-16-34-47)48-35-17-6-18-36-48/h1-18,25-36,39-40H,19-24,37-38H2,(H,57,58)
- InChI Key： PQNJTMDSQLWCTJ-UHFFFAOYSA-N
- SMILES： O=P1(OC2C([Si](C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)=CC3CCCCC=3C=2C2C(=C([Si](C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)C=C3CCCCC3=2)O1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 63
Rotatable Bond Count: 8
Complexity: 1320
Topological Polar Surface Area: 55.8

(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0250-50mg	(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide	957790-94-2	98%,99%e.e.	50mg	¥1050.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0250-100mg	(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide	957790-94-2	98%,99%e.e.	100mg	¥1750.0	2023-07-10
abcr	AB504488-50 mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-bis(triphenylsilyl)-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .	957790-94-2	98%	50mg	€276.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B30610-100mg	(11bR)-8，9，10，11，12，13，14，15-Octahydro-4-hydroxy-2，6-bis(triphenylsilyl)-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	957790-94-2	-	100mg	￥5228.0	2022-10-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R854229-100mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-bis(triphenylsilyl)-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	957790-94-2	≥98%,99%e.e.	100mg	￥4,218.00	2022-08-31
abcr	AB504488-50mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-bis(triphenylsilyl)-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 98%, (99% ee); .	957790-94-2	98%	50mg	€276.00	2025-04-14
Cooke Chemical	M5228435-100mg	(11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-2,6-bis(triphenylsilyl)-4-oxide-dinaphtho[2,1-d:1'',2''-f][1,3,2]dioxaphosphepin , ≥98%	957790-94-2	99%e.e.	100mg	RMB 3374.40	2023-09-07
Ambeed	A1006096-100mg	(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide	957790-94-2	97%	100mg	$191.0	2025-04-14
A2B Chem LLC	AI67932-50mg	(11bR)-8，9，10，11，12，13，14，15-Octahydro-4-hydroxy-2，6-bis(triphenylsilyl)-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	957790-94-2		50mg	$660.00	2024-07-18
Ambeed	A1006096-50mg	(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide	957790-94-2	97%	50mg	$114.0	2025-04-14

(11bR)-4-Hydroxy-2,6-bis(triphenylsilyl)-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide Production Method

Production Method 1

1041186-22-4

957790-94-2

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; rt → 95 °C; 24 h, 95 °C; 95 °C → 0 °C
1.2 Solvents: Water ; 0 °C; 0 °C → 95 °C; 6 h, 95 °C

Reference

: Enantioselective BINOL-phosphoric acid catalyzed Pictet-Spengler reactions of N-benzyltryptamine

Sewgobind, Nishant V.; Wanner, Martin J.; Ingemann, Steen; de Gelder, Rene; van Maarseveen, Jan H.; et al, Journal of Organic Chemistry, 2008, 73(16), 6405-6408